Cas no 443642-41-9 (7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine,N4-cyclopropyl-7-(2-C-methyl-b-D-ribofuranosyl)-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine,N4-cyclopropyl-7-(2-C-methyl-b-D-ribofuranosyl)-
• CAS No: 443642-41-9
• MF: C₁₅H₂₁N₅O₄
• MW: 335.358342885971
• CID: 328867
• Update Time: 2024-01-28

7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine,N4-cyclopropyl-7-(2-C-methyl-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine,N4-cyclopropyl-7-(2-C-methyl-b-D-ribofuranosyl)-
• N4-Cyclopropyl-7-(2-C-methyl-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamine
• 7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine, N4-cyclopropyl-7-(2-C-methyl-β-D-ribofuranosyl)-

• Inchi： 1S/C15H21N5O4/c1-15(23)10(22)9(6-21)24-13(15)20-5-4-8-11(17-7-2-3-7)18-14(16)19-12(8)20/h4-5,7,9-10,13,21-23H,2-3,6H2,1H3,(H3,16,17,18,19)/t9-,10-,13-,15-/m1/s1
• InChI Key： NGVAIZQNFZJAOC-HMYIPDOQSA-N
• SMILES： O1[C@H](CO)[C@@H](O)[C@@](C)(O)[C@@H]1N1C2C(C=C1)=C(NC1CC1)N=C(N)N=2

Computed Properties

• Exact Mass: 335.159
• Monoisotopic Mass: 335.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139A^2